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Compound of Interest

Compound Name: SKF-83566 hydrobromide

Cat. No.: B1682079 Get Quote

Technical Support Center: SKF-83566
Hydrobromide
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with SKF-83566 hydrobromide. Below you will find

details on its stability, storage, and handling, as well as a troubleshooting guide and frequently

asked questions to ensure the success of your experiments.

Stability and Storage
Proper storage and handling of SKF-83566 hydrobromide are critical to maintain its integrity

and activity. Both the solid compound and its solutions have specific storage requirements.

Solid Compound
Parameter Recommendation Stability Period

Storage Temperature Store desiccated at -20°C.[1] At least 4 years.[1]

Shipping Temperature

Shipped at ambient

temperature, can be shipped

with blue ice.[2][3]

Not specified
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It is recommended to prepare fresh solutions for immediate use, especially for in vivo

experiments.[4] If stock solutions must be prepared in advance, they should be aliquoted to

avoid repeated freeze-thaw cycles and stored under the following conditions:

Solvent Storage Temperature Stability Period

DMSO -80°C Up to 2 years.[4]

DMSO -20°C Up to 1 year.[4]

Note: While some sources suggest stock solutions can be kept for several months at -20°C, it

is best practice to use them as soon as possible.[5]

Solubility Data
Solvent Maximum Concentration Special Conditions

DMSO 100 mM (41.31 mg/mL)[6] -

Water 5 mM

Requires gentle warming and

sonication in an ultrasonic

bath.[5]

Water
Insoluble (at higher

concentrations).[3]
-

Experimental Protocols
General Protocol for Preparing Stock Solutions

Bring the vial of solid SKF-83566 hydrobromide to room temperature before opening.

Add the appropriate volume of solvent (e.g., DMSO) to the vial to achieve the desired stock

concentration.

Vortex briefly to mix. If necessary, sonicate or gently warm the solution to ensure complete

dissolution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/skf-83566.html
https://www.medchemexpress.com/skf-83566.html
https://www.medchemexpress.com/skf-83566.html
https://www.biocrick.com/SKF-83566-hydrobromide-BCC7121.html
https://www.rndsystems.com/products/skf-83566-hydrobromide_1586
https://www.biocrick.com/SKF-83566-hydrobromide-BCC7121.html
https://www.apexbt.com/skf-83566-hydrobromide.html
https://www.benchchem.com/product/b1682079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For aqueous solutions, it is recommended to first dissolve the compound in an organic

solvent like DMSO and then perform a serial dilution in the aqueous buffer of choice.

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.

General Protocol for Use in Cell Culture
Thaw a single-use aliquot of the SKF-83566 hydrobromide stock solution at room

temperature.

Dilute the stock solution to the final desired concentration in your cell culture medium.

Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is not toxic

to your cells (typically ≤ 0.1%).

Add the diluted compound to your cell culture plates and incubate for the desired period.

Always include a vehicle control (culture medium with the same concentration of solvent) in

your experimental setup.

Troubleshooting Guide & FAQs
This section addresses common issues that may arise during the handling and use of SKF-
83566 hydrobromide.

Q1: My SKF-83566 hydrobromide is not dissolving in aqueous solution.

A1: SKF-83566 hydrobromide has limited solubility in water.[3] For aqueous preparations, it is

recommended to first prepare a concentrated stock solution in DMSO and then dilute it in your

aqueous buffer.[7] Gentle warming and sonication can also aid in the dissolution in water at

lower concentrations.[5]

Q2: I am observing unexpected or off-target effects in my experiment.

A2: While SKF-83566 is a potent and selective D1-like dopamine receptor antagonist, it is

important to be aware of its other biological activities.[6][8] Notably, it also acts as a competitive
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inhibitor of the dopamine transporter (DAT) with an IC50 of 5.7 µM.[8][9] This dual activity could

contribute to unexpected results. Additionally, it is an antagonist at the vascular 5-HT2 receptor.

[6][8] Consider these additional targets when interpreting your data.

Q3: How many times can I freeze-thaw my stock solution?

A3: It is strongly recommended to avoid repeated freeze-thaw cycles.[7] Aliquoting your stock

solution into single-use vials is the best practice to maintain the compound's integrity.

Q4: Is SKF-83566 hydrobromide light sensitive?

A4: While specific data on light sensitivity is not readily available, it is good laboratory practice

to protect all research compounds from prolonged light exposure. Store solutions in amber vials

or cover them with aluminum foil.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the primary signaling pathway of SKF-83566 and a general

experimental workflow.
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Caption: Mechanism of action of SKF-83566 hydrobromide.
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Caption: General experimental workflow for using SKF-83566.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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